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Compound of Interest

Compound Name: Diisopropyl ether

Cat. No.: B094823

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for diisopropyl
ether (DIPE), a common solvent and potential pharmaceutical impurity. The following sections
detall its characterization by Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)
spectroscopy, and Mass Spectrometry (MS), offering both quantitative data and the
methodologies for their acquisition.

Spectroscopic Data Summary

The empirical formula for diisopropyl ether is CsH140, with a molecular weight of
approximately 102.17 g/mol . Its structure consists of two isopropyl groups linked by an ether
oxygen, leading to a high degree of symmetry that is reflected in its spectroscopic signatures.

Nuclear Magnetic Resonance (NMR) Data

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a
molecule. Due to the symmetry of diisopropyl ether, the spectra are relatively simple.

IH NMR Data

The proton NMR spectrum of diisopropyl ether is characterized by two distinct signals.
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Chemical Shift (8)

Multiplicity Integration Assignment
ppm
~3.6 Septet 2H CH
~1.1 Doublet 12H CHs

13C NMR Data

The carbon NMR spectrum of diisopropyl ether shows two signals, corresponding to the two
unique carbon environments.[1][2][3]

Chemical Shift (8) ppm Assighment
~69-72 CH
~22-23 CHs

Infrared (IR) Spectroscopy Data

The IR spectrum of diisopropyl ether is dominated by absorptions corresponding to C-H and
C-O bond vibrations.[4][5][6]

Wavenumber (cm~—?) Intensity Vibration Type
2970-2930 Strong C-H stretch (sp?)

2870 Medium C-H stretch (sp?)
1470-1450 Medium C-H bend (CHs)

1385-1365 Medium C-H bend (isopropyl split)
1170-1115 Strong C-O-C stretch (asymmetric)

Mass Spectrometry (MS) Data

The mass spectrum of diisopropyl ether provides information about its molecular weight and
fragmentation pattern under electron ionization.[7]
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miz Relative Intensity Fragment

102 Moderate [M]* (Molecular lon)

87 High [M - CHs]*

45 High [C2Hs0]*

43 Base Peak [CsH7]* (Isopropyl cation)

Experimental Protocols

The following are generalized protocols for the spectroscopic analysis of a liquid sample such
as diisopropyl ether.

NMR Spectroscopy (*H and **C)

Sample Preparation:

e For 1H NMR, dissolve 5-25 mg of diisopropyl ether in approximately 0.6-0.7 mL of a
deuterated solvent (e.g., CDCIs) in a clean, dry vial.[8]

e For 13C NMR, a more concentrated solution is preferable, typically 50-100 mg of the sample
in the same amount of solvent.[8]

o Transfer the solution into a clean 5 mm NMR tube. If any solid particles are present, filter the
solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.[9]

e Cap the NMR tube securely.
Data Acquisition:
e The NMR spectrometer is typically a high-field instrument (e.g., 300-600 MHz).

» Before acquiring the sample spectrum, the magnetic field is shimmed for homogeneity using
the deuterium signal from the solvent.

e For *H NMR, a standard single-pulse experiment is usually sufficient. Key parameters
include the spectral width, acquisition time, and relaxation delay.
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e For 3C NMR, a proton-decoupled experiment is standard to simplify the spectrum to single
lines for each carbon. A larger number of scans is typically required due to the low natural
abundance of 13C.

Infrared (IR) Spectroscopy

Sample Preparation (Neat Liquid):

» Place a single drop of neat diisopropyl ether onto the surface of a clean, dry salt plate (e.qg.,
NaCl or KBr).

e Place a second salt plate on top of the first, spreading the liquid into a thin, uniform film.
e Mount the "sandwich" of plates in the sample holder of the IR spectrometer.
Data Acquisition (FTIR):

e Record a background spectrum of the empty sample compartment to account for
atmospheric CO2 and Hz0.

e Place the prepared sample in the spectrometer's beam path.

e Acquire the sample spectrum, typically by co-adding multiple scans to improve the signal-to-
noise ratio. The spectrum is usually recorded over a range of 4000 to 400 cm™1,

Mass Spectrometry (MS)

Sample Introduction and lonization (Electron lonization - EI):

» Diisopropyl ether, being volatile, is typically introduced into the mass spectrometer via a
gas chromatography (GC-MS) system or a direct insertion probe.[10]

e The sample is vaporized in a heated inlet.

« In the ion source, the gaseous molecules are bombarded with a beam of high-energy
electrons (typically 70 eV).[11][12] This causes the ejection of an electron from the molecule,
forming a molecular ion ([M]*), which then undergoes fragmentation.[11][12]
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Data Acquisition:

e The resulting ions (the molecular ion and its fragments) are accelerated into a mass analyzer
(e.g., a quadrupole).

e The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).
o A detector records the abundance of each ion, generating the mass spectrum.
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Caption: Experimental workflow for the spectroscopic analysis of diisopropyl ether.
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Caption: How different spectroscopic techniques elucidate the structure of diisopropyl ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094823#spectroscopic-data-of-diisopropyl-ether-nmr-
ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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